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Cat. No.: B1200346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,6-Dinitropyrene (1,6-DNP) is a potent mutagenic and carcinogenic compound belonging to

the class of nitrated polycyclic aromatic hydrocarbons (nitro-PAHs).[1][2][3] It is often found in

diesel exhaust and other combustion emissions.[4][5] Due to its significant health hazards,

strict safety protocols must be followed when handling this compound in a laboratory setting.

These application notes provide detailed protocols for the safe handling, storage, and disposal

of 1,6-Dinitropyrene to minimize exposure and ensure a safe working environment. The

International Agency for Research on Cancer (IARC) has classified 1,6-Dinitropyrene as

possibly carcinogenic to humans (Group 2B), and it is reasonably anticipated to be a human

carcinogen.[1][2][4]

Hazard Identification and Toxicity
1,6-Dinitropyrene is a yellow, solid substance.[6] It is a potent tumorigenic agent, and its toxic

effects are mediated through metabolic activation to DNA-reactive N-hydroxylamines.[1]

Health Hazards:

Carcinogenicity: May cause cancer.[1][7] Studies in experimental animals have shown

sufficient evidence of carcinogenicity.[4] It has been shown to induce lung cancer, sarcomas,

and liver-cell tumors in animal models.[4][8]
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Mutagenicity: It is a potent mutagen.[1][2]

Acute Toxicity: Harmful if swallowed.[7]

Irritation: May cause irritation to the skin, eyes, and respiratory tract.[1]

Chronic Effects: When heated to decomposition, it emits toxic fumes of nitrogen oxides

(NOx).[2]

Quantitative Toxicity Data
Parameter Value Reference

Oral Slope Factor (CSFo) 120 (mg/kg-day)^-1 [1]

Inhalation Unit Risk (IUR) 0.011 (ug/m^3)^-1 [1]

Carcinogenicity (IARC)
Group 2B (Possibly

carcinogenic to humans)
[1]

GHS Hazard Statement H350: May cause cancer [1]

Experimental Protocols for Safe Handling
Engineering Controls

Ventilation: All work with 1,6-Dinitropyrene, especially when handling the solid powder, must

be conducted in a certified chemical fume hood with appropriate exhaust ventilation to

minimize inhalation exposure.[1][9]

Designated Area: Designate a specific area within the laboratory for handling 1,6-
Dinitropyrene. This area should be clearly marked with warning signs.

Personal Protective Equipment (PPE)
Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).[9]

Lab Coat: A lab coat or disposable Tyvek-type sleeves should be worn to protect street

clothing.[6][9]
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Eye Protection: Safety glasses with side shields or goggles are mandatory.[9] Contact lenses

should be avoided.[1]

Respiratory Protection: If there is a risk of dust formation or aerosol generation, a

NIOSH/MSHA-approved respirator should be worn.[9]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and the

chemical fume hood is functioning properly.

Weighing: To avoid creating dust, weigh the solid compound carefully within the fume hood.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to

prevent splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1][9]

Decontaminate all surfaces and equipment.

Storage and Disposal
Storage

Store 1,6-Dinitropyrene in a tightly closed container in a dry, cool, and well-ventilated place.

[7][9]

Recommended storage temperature is -20°C.[1]

Protect from light.[6]

Disposal
Dispose of waste in accordance with all federal, state, and local environmental regulations.

[1]

Contact a licensed professional waste disposal service.[1]

Contaminated clothing and absorbent materials should be sealed in a vapor-tight plastic bag

for disposal.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-223107.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://datasheets.scbt.com/sds/aghs/en/sc-223107.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://datasheets.scbt.com/sds/aghs/en/sc-223107.pdf
https://www.benchchem.com/product/b1200346?utm_src=pdf-body
https://www.agilent.com/cs/library/msds/RNH-142_NAEnglish.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-223107.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://cameochemicals.noaa.gov/chemical/18208
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C6-dinitropyrene
https://cameochemicals.noaa.gov/chemical/18208
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Accidental Release

Evacuate: Evacuate non-essential personnel from the area.[1]

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, dampen the material with a suitable solvent like acetone to

prevent dust formation.[6]

Cleanup: Use absorbent paper dampened with acetone to pick up the material and place it in

a suitable, closed container for disposal.[1][6]

Decontamination: Wash all contaminated surfaces with acetone followed by a soap and

water solution.[6]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9]

Skin Contact: Immediately wash the affected area with soap and water.[6][9] Remove

contaminated clothing.[7]

Eye Contact: Rinse eyes with plenty of water for several minutes.[7][9]

Ingestion: Do NOT induce vomiting. Give 1-2 glasses of water to dilute the chemical and

seek immediate medical attention.[6]
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Workflow for Safe Handling of 1,6-Dinitropyrene
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Caption: Workflow for the safe handling of 1,6-Dinitropyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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